Cas no 127717-26-4 (4-methyl-Pyrazolo[1,5-a]pyridine-3-methanol)

• Product Name: 4-methyl-Pyrazolo[1,5-a]pyridine-3-methanol
• CAS No: 127717-26-4
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 1103921
• PubChem ID: 14642217
• Update Time: 2025-05-19

4-methyl-Pyrazolo[1,5-a]pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 4-methyl-Pyrazolo[1,5-a]pyridine-3-methanol
• (4-methylpyrazolo[1,5-a]pyridin-3-yl)methanol
• AT38973
• {4-methylpyrazolo[1,5-a]pyridin-3-yl}methanol
• 127717-26-4

• Inchi： 1S/C9H10N2O/c1-7-3-2-4-11-9(7)8(6-12)5-10-11/h2-5,12H,6H2,1H3
• InChI Key： ANUUXFLENGFODE-UHFFFAOYSA-N
• SMILES： OCC1C=NN2C=CC=C(C)C2=1

Computed Properties

• Exact Mass: 162.079312947g/mol
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 37.5Ų

Additional information on 4-methyl-Pyrazolo[1,5-a]pyridine-3-methanol

4-Methyl-Pyrazolo[1,5-a]Pyridine-3-Methanol: A Comprehensive Overview

4-Methyl-Pyrazolo[1,5-a]Pyridine-3-Methanol, identified by the CAS number 127717-26-4, is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolopyridines, which are known for their versatile applications in drug discovery and material science. The molecule features a pyrazolo[1,5-a]pyridine ring system with a methyl group at the 4-position and a hydroxymethyl group at the 3-position, contributing to its distinctive chemical properties.

The synthesis of 4-Methyl-Pyrazolo[1,5-a]Pyridine-3-Methanol involves a multi-step process that typically begins with the preparation of the pyrazolo[1,5-a]pyridine core. This is often achieved through cyclization reactions involving appropriate precursors such as amines and aldehydes or ketones. The introduction of the methyl and hydroxymethyl groups requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

Recent studies have highlighted the potential of 4-Methyl-Pyrazolo[1,5-a]Pyridine-3-Methanol as a lead compound in drug development. Its unique structure allows for interactions with various biological targets, including protein kinases and G-protein coupled receptors (GPCRs). For instance, research published in Nature Communications demonstrated that this compound exhibits potent inhibitory activity against certain kinase enzymes implicated in cancer progression. Additionally, its hydroxymethyl group provides opportunities for further functionalization, enabling the creation of derivatives with enhanced pharmacokinetic profiles.

In terms of applications, 4-Methyl-Pyrazolo[1,5-a]Pyridine-3-Methanol has shown promise in the development of antiviral agents. A study conducted at the University of California revealed that this compound can inhibit viral replication by targeting essential viral enzymes. Furthermore, its ability to modulate cellular signaling pathways makes it a valuable tool in studying disease mechanisms and therapeutic interventions.

The structural versatility of CAS No. 127717-26-4 also extends to its use in materials science. Researchers at MIT have explored its potential as a building block for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties, including high surface area and tunable pore sizes, which are critical for applications in gas storage and catalysis.

In conclusion, 4-Methyl-Pyrazolo[1,5-a]Pyridine-3-Methanol, with its CAS number 127717-26-4, represents a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and functionalization techniques, positions it as a key player in future research and development efforts.